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Abstract

The Notch signaling pathway is a highly conserved, juxtacrine signaling system crucial for a
multitude of developmental processes and for maintaining tissue homeostasis in adults. Its
function relies on the interaction between transmembrane receptors of the Notch family and
their ligands, primarily of the Delta and Serrate/Jagged families. This technical guide provides
an in-depth examination of the role of Serrate as a canonical Notch ligand. We will delve into
the molecular mechanisms of Serrate-Notch interaction, the downstream signaling cascade, its
diverse functions in developmental contexts, and its distinction from the Delta ligand. This
guide also offers detailed protocols for key experimental assays used to study Serrate-Notch
signaling and presents available quantitative data to facilitate further research and therapeutic
development.

Introduction to the Notch Signaling Pathway

The Notch signaling pathway is a fundamental mechanism of cell-to-cell communication that
governs cell fate decisions, proliferation, differentiation, and apoptosis in most metazoans[1].
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The core components of the pathway are the Notch receptors (Notch1-4 in mammals, Notch in
Drosophila) and their transmembrane ligands, which are broadly classified into the Delta-like
(Delta, DII1, DII3, DIl4) and Serrate-like (Serrate, Jaggedl, Jagged?2) families[1].

Activation of the Notch pathway is initiated when a ligand on a "sending" cell binds to a Notch
receptor on an adjacent "receiving" cell. This trans-interaction triggers a cascade of proteolytic
cleavages of the Notch receptor, ultimately releasing the Notch Intracellular Domain (NICD).
The NICD then translocates to the nucleus, where it forms a complex with the DNA-binding
protein CSL (CBF1/Su(H)/LAG-1) and a co-activator of the Mastermind family to activate the
transcription of target genes, such as those in the Hairy/Enhancer of split (Hes) and Hey
families[2].

Serrate: A Key Ligand in Notch Signaling

Serrate (Ser) in Drosophila and its vertebrate homologs, Jaggedl and Jagged?2, are type |
transmembrane proteins that act as canonical ligands for the Notch receptor. The extracellular
domain of Serrate contains a DSL (Delta/Serrate/LAG-2) domain, which is essential for Notch
binding, and a series of Epidermal Growth Factor (EGF)-like repeats[3]. A defining feature of
the Serrate/Jagged family is the presence of a cysteine-rich region that is not found in Delta-
like ligands[3].

Mechanism of Serrate-Notch Interaction

The binding of Serrate to the Notch receptor is a critical step that initiates signal transduction.
This interaction primarily occurs between the DSL domain of Serrate and the 11th and 12th
EGF-like repeats of the Notch extracellular domain[2]. Studies have shown that this interaction
is calcium-dependent. While the DSL domain is necessary, other regions of both the ligand and
receptor contribute to the specificity and strength of the interaction.

Serrate can interact with Notch in two distinct ways:

e Trans-activation: When Serrate on one cell binds to Notch on a neighboring cell, it triggers
the canonical signaling cascade, leading to the activation of Notch target genes in the
receiving cell[4][5].

» Cis-inhibition: When Serrate and Notch are expressed in the same cell, they can interact in
cis, leading to an inhibition of Notch signaling. This mechanism is thought to prevent a cell
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from signaling to itself and helps to sharpen the boundaries of Notch activation between
adjacent cell populations[4][5].

The structural basis for how the same ligand-receptor pair can mediate both activation and
inhibition is an area of active research.

Downstream Signaling Activated by Serrate

Upon successful trans-activation of Notch by Serrate, the following key events occur:

S1 Cleavage (in Golgi): The Notch receptor is cleaved by a furin-like convertase in the trans-
Golgi network, generating a heterodimeric receptor at the cell surface[2].

S2 Cleavage (Ligand-induced): Binding of Serrate induces a conformational change in the
Notch receptor, exposing a cleavage site for ADAM family metalloproteases (like
TACE/ADAML17). This cleavage releases the extracellular domain of Notch[2].

S3 Cleavage (Intramembrane): The remaining membrane-tethered portion of Notch is then
cleaved by the y-secretase complex, an intramembrane protease[6].

Nuclear Translocation and Transcriptional Activation: This final cleavage releases the NICD,
which moves to the nucleus. There, it displaces transcriptional repressors from the CSL
DNA-binding protein and recruits co-activators to initiate the transcription of target genes|2]

[71

Physiological and Pathological Roles of Serrate

Serrate-Notch signaling plays a pivotal role in a wide array of developmental processes. In
Drosophila, it is essential for:

e Wing Development: Serrate is crucial for the formation of the wing margin[8].
o Eye Development: It is involved in cell fate decisions within the developing eye.

» Neurogenesis: Serrate, along with Delta, participates in the process of lateral inhibition to
specify neuronal and non-neuronal fates[9].
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» Imaginal Ring Progenitor Cell Proliferation: Serrate-mediated Notch signaling controls the
size of the progenitor cell pool in Drosophila imaginal rings[5].

In vertebrates, the Serrate homologs, Jaggedl and Jagged?2, are implicated in hematopoiesis,
angiogenesis, and skeletal development. Dysregulation of Jagged-Notch signaling is
associated with human diseases, including Alagille syndrome (caused by mutations in JAG1)

and various cancers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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